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Compound of Interest

Compound Name: CDD-1845

Cat. No.: B12374560 Get Quote

Introduction

Dimethyl sulfoxide (DMSO) is a powerful and versatile polar aprotic solvent widely utilized in

chemical and biological research.[1][2] Its ability to dissolve a broad spectrum of both polar and

nonpolar compounds makes it an invaluable tool in drug discovery and development,

particularly for the solubilization and storage of compound libraries.[3] DMSO is miscible with

water and a wide range of organic solvents, further enhancing its utility.[1][2] This guide

focuses on the solubility of the specific compound CDD-1845 in DMSO, providing a

comprehensive overview for researchers, scientists, and drug development professionals.

Physicochemical Properties of DMSO

A thorough understanding of the solvent's properties is crucial for its effective use. DMSO is a

colorless and essentially odorless liquid at room temperature, although its relatively high

freezing point of 18.5°C (65.3°F) means it can solidify at or just below room temperature.[2][4]

It possesses a high boiling point of 189°C (372°F), which allows for its use in a variety of

experimental conditions without significant evaporation.[2][4]
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Property Value

Molecular Formula (CH₃)₂SO

Molar Mass 78.13 g·mol⁻¹

Density 1.1004 g/cm³

Boiling Point 189 °C (372 °F)

Melting Point 18.5 °C (65.3 °F)

Flash Point 89 °C (192 °F) (closed cup)

Solubility in Water Miscible

Solubility of CDD-1845 in DMSO

Currently, there is no publicly available quantitative data specifically detailing the solubility of a

compound designated as "CDD-1845" in DMSO. The search for this specific information did not

yield any results.

General Experimental Protocol for Determining Solubility

While specific data for CDD-1845 is unavailable, a general experimental protocol for

determining the solubility of a compound in DMSO can be outlined. This protocol can be

adapted by researchers to determine the solubility of novel compounds like CDD-1845 in their

own laboratories.

Materials:

The compound of interest (e.g., CDD-1845)

Anhydrous DMSO

Vials with screw caps

Analytical balance

Vortex mixer
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Thermostatic shaker or incubator

High-Performance Liquid Chromatography (HPLC) system or a suitable quantitative

analytical method

Calibrated pipettes

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of the compound to a pre-weighed vial.

Record the exact weight of the compound.

Add a known volume of DMSO to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker set to a specific temperature (e.g., 25°C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time required for equilibration should be determined empirically.

Sample Preparation for Analysis:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow

undissolved solid to settle.

Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are

transferred.

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical method.

Quantitative Analysis:
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Analyze the diluted sample using a validated HPLC method or another appropriate

quantitative technique to determine the concentration of the dissolved compound.

Prepare a calibration curve using standard solutions of the compound to accurately

quantify the concentration in the sample.

Calculation of Solubility:

Calculate the solubility of the compound in DMSO (e.g., in mg/mL or mM) based on the

measured concentration and the dilution factor.

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a

compound in DMSO.
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Weigh excess compound

Add known volume of DMSO

Equilibrate at constant temperature with agitation

Allow undissolved solid to settle

Withdraw and dilute supernatant

Quantitative analysis (e.g., HPLC)

Calculate solubility

Click to download full resolution via product page

Caption: General workflow for determining compound solubility in DMSO.

Considerations for Compound Storage in DMSO

While DMSO is an excellent solvent, long-term storage of compounds in DMSO can sometimes

lead to degradation or precipitation.[3] It is recommended to store stock solutions at low

temperatures (e.g., -20°C) and to minimize freeze-thaw cycles. For high-throughput screening

applications, the stability of compounds in DMSO over time should be periodically assessed.[3]
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Conclusion

Although specific solubility data for CDD-1845 in DMSO is not currently available in the public

domain, this guide provides a framework for researchers to approach this determination. By

following the outlined experimental protocol and considering the physicochemical properties of

DMSO, scientists and drug development professionals can effectively work with novel

compounds and accurately assess their solubility characteristics, a critical step in the early

stages of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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